Cas no 2091830-91-8 (methyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: methyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 2091830-91-8
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 5637884
• PubChem ID: 137196159
• Update Time: 2025-10-28

methyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782987
• methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• 2091830-91-8
• methyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

• Inchi： 1S/C8H10BrN3O2/c1-14-8(13)6-5(9)7-10-3-2-4-12(7)11-6/h10H,2-4H2,1H3
• InChI Key： RNPRIBDCEKYZCF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NN2C=1NCCC2

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

CAS No 2091830-91-8: Methyl 3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine-2-Carboxylate

Methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate is a highly specialized organic compound with the CAS registry number 2091830-91-8. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds with significant potential in various fields of chemistry and pharmacology. The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine ring system substituted with a bromine atom at position 3 and a methyl ester group at position 2. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and yield. These methods not only reduce reaction times but also minimize the formation of byproducts, making the synthesis more environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyrazolopyrimidines are known for their ability to modulate various biological targets, including kinases and proteases. Recent studies have demonstrated that methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate exhibits potent inhibitory activity against certain enzymes involved in cancer progression. This finding has sparked interest in exploring its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The pyrazolopyrimidine framework is known for its stability and ability to form supramolecular assemblies. Researchers have reported that derivatives of this compound can self-assemble into nanoscale structures with potential applications in drug delivery systems and sensors.

From an analytical standpoint, the characterization of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has been significantly enhanced by modern spectroscopic techniques. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated quality control measures during synthesis and formulation processes.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The pyrazolo[1,5-a]pyrimidine system is a fascinating example of how fused ring systems can exhibit unique electronic properties. Recent theoretical studies using computational chemistry tools have shed light on the electronic distribution within the molecule and its influence on reactivity. These findings have implications for both synthetic chemistry and materials science.

In conclusion, methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate, with its CAS number 2091830-91-8, represents a significant advancement in organic chemistry. Its versatile structure offers opportunities across multiple disciplines from drug discovery to materials science. As research continues to unfold new insights into its properties and applications,
this compound is poised to play an increasingly important role in both academic and industrial settings.